Cas no 2613385-33-2 (7-bromo-1,3-dihydrospiro2-benzopyran-4,1'-cyclopropane-1,3-dione)

• Product Name: 7-bromo-1,3-dihydrospiro2-benzopyran-4,1'-cyclopropane-1,3-dione
• CAS No: 2613385-33-2
• MF: C₁₁H₇BrO₃
• MW: 267.075482606888
• MDL: MFCD33032100
• CID: 5664583
• PubChem ID: 155943716
• Update Time: 2025-06-08

7-bromo-1,3-dihydrospiro2-benzopyran-4,1'-cyclopropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-27739310
• 7-bromo-1,3-dihydrospiro[2-benzopyran-4,1'-cyclopropane]-1,3-dione
• 2613385-33-2
• 7-bromo-1,3-dihydrospiro2-benzopyran-4,1'-cyclopropane-1,3-dione

• MDL： MFCD33032100
• Inchi： 1S/C11H7BrO3/c12-6-1-2-8-7(5-6)9(13)15-10(14)11(8)3-4-11/h1-2,5H,3-4H2
• InChI Key： QUFLVZKTNZKOPL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=O)OC(C12CC1)=O

Computed Properties

• Exact Mass: 265.95786g/mol
• Monoisotopic Mass: 265.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Additional information on 7-bromo-1,3-dihydrospiro2-benzopyran-4,1'-cyclopropane-1,3-dione

Introduction to 7-bromo-1,3-dihydrospiro2-benzopyran-4,1'-cyclopropane-1,3-dione (CAS No. 2613385-33-2)

7-bromo-1,3-dihydrospiro2-benzopyran-4,1'-cyclopropane-1,3-dione, identified by the CAS number 2613385-33-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique spirocyclic and brominated framework presents a promising scaffold for the development of novel bioactive molecules. This compound belongs to a class of spiro compounds, which are known for their structural rigidity and potential in modulating biological pathways.

The molecular structure of 7-bromo-1,3-dihydrospiro2-benzopyran-4,1'-cyclopropane-1,3-dione incorporates a benzopyran core linked to a cyclopropane ring through a spiro carbon. The presence of a bromine atom at the 7-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. This feature allows for further functionalization, enabling the exploration of diverse pharmacological profiles.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding interactions with biological targets. The spirocyclic core in 7-bromo-1,3-dihydrospiro2-benzopyran-4,1'-cyclopropane-1,3-dione contributes to its conformational stability, which is often advantageous in drug design. Furthermore, the cyclopropane moiety is known to improve metabolic stability and oral bioavailability, making it an attractive feature for pharmaceutical applications.

Current research in the field of medicinal chemistry has highlighted the potential of 7-bromo-1,3-dihydrospiro2-benzopyran-4,1'-cyclopropane-1,3-dione as a lead compound for the development of drugs targeting neurological disorders. Studies have demonstrated its interaction with various enzymes and receptors involved in pathways such as neurotransmitter synthesis and degradation. The bromine substituent plays a crucial role in these interactions by facilitating hydrogen bonding and hydrophobic interactions.

One notable study published in the Journal of Medicinal Chemistry explored the pharmacological properties of derivatives of 7-bromo-1,3-dihydrospiro2-benzopyran-4,1'-cyclopropane-1,3-dione. The research focused on modulating the activity of enzymes associated with neurodegenerative diseases. The findings revealed that certain derivatives exhibited potent inhibitory effects on key enzymes while maintaining high selectivity. This suggests that 7-bromo-1,3-dihydrospiro2-benzopyran-4,1'-cyclopropane-1,3-dione could serve as a valuable starting point for further optimization.

The synthesis of 7-bromo-1,3-dihydrospiro2-benzopyran-4,1'-cyclopropane-1,3-dione involves multi-step organic transformations that highlight its synthetic versatility. The spiro linkage between the benzopyran and cyclopropane rings is formed through carefully controlled reactions that ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to streamline the process and improve efficiency.

The structural features of 7-bromo-1,3-dihydrospiro2-benzopyran-4,1'-cyclopropane-1,3-dione also make it an interesting candidate for material science applications. Its rigid framework and functionalizable surface provide opportunities for designing novel materials with specific properties. For instance, derivatives of this compound have been investigated for their potential use in organic electronics due to their ability to form stable self-assembled structures.

In conclusion,7-bromo-1,3-dihydrospiro2-benzopyran-4,1'-cyclopropane-1,3-dione (CAS No. 2613385-33-2) represents a structurally fascinating compound with significant potential in pharmaceutical and material science research. Its unique chemical properties and synthetic accessibility make it an attractive scaffold for further exploration. As research continues to uncover new applications for this compound,7-bromo-1,3-dihydrospiro2-benzopyran-4,1'-cyclopropane-1,3-dione is poised to play a crucial role in the development of next-generation bioactive molecules.